Cas no 71955-98-1 (2-dimethylsulfonioethyl-hexadecyl-dimethylazanium;trifluoromethanesulfonate)
71955-98-1 structure
Product Name:2-dimethylsulfonioethyl-hexadecyl-dimethylazanium;trifluoromethanesulfonate
CAS No:71955-98-1
MF:C23H49F3NO3S2
MW:508.765275716782
CID:976837
PubChem ID:54602099
Update Time:2025-04-19
2-dimethylsulfonioethyl-hexadecyl-dimethylazanium;trifluoromethanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 2-dimethylsulfonioethyl-hexadecyl-dimethylazanium,trifluoromethanesulfonate
- 2-dimethylsulfonioethyl-hexadecyl-dimethylazanium
- trifluoromethanesulfonate
- NSC313167
- NSC-313167
- DTXSID10713275
- 2-dimethylsulfonioethyl-hexadecyl-dimethylazanium;trifluoromethanesulfonate
- 71955-98-1
-
- Inchi: 1S/C22H49NS.CHF3O3S/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-23(2,3)21-22-24(4)5;2-1(3,4)8(5,6)7/h6-22H2,1-5H3;(H,5,6,7)/q+2;/p-1
- InChI Key: LFSCUGZIOXBAOZ-UHFFFAOYSA-M
- SMILES: [S+](C)(C)CC[N+](C)(C)CCCCCCCCCCCCCCCC.S(C(F)(F)F)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 509.3187
- Monoisotopic Mass: 508.31059626g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 18
- Complexity: 395
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- PSA: 54.37
2-dimethylsulfonioethyl-hexadecyl-dimethylazanium;trifluoromethanesulfonate Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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